Cas no 99857-81-5 (4-(butylcarbamoylamino)benzenesulfonyl Chloride)

• Product Name: 4-(butylcarbamoylamino)benzenesulfonyl Chloride
• CAS No: 99857-81-5
• MF: C₁₁H₁₅ClN₂O₃S
• MW: 290.766400575638
• CID: 1993782
• PubChem ID: 2757350
• Update Time: 2025-05-20

4-(butylcarbamoylamino)benzenesulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 4-(butylcarbamoylamino)benzenesulfonyl Chloride
• KB-186534
• AC1MBVNW
• 4-(3-Butyl-ureido)-benzenesulfonyl chloride
• 4-(3-butyl-ureido)benzenesulfonyl chloride
• N-butylcarbamoyl-sulfanilyl chloride
• N-Butylcarbamoyl-sulfanilylchlorid
• 4-(3-butylureido)benzenesulfonyl chloride
• CTK6E2806
• 4-[(butylcarbamoyl)amino]benzene-1-sulfonyl chloride
• 4-(3-Butylureido)benzene-1-sulfonyl chloride
• 99857-81-5
• 4-(3-Butylureido)benzene-1-sulfonylchloride
• DTXSID60373848

• MDL： MFCD03424866
• Inchi： 1S/C11H15ClN2O3S/c1-2-3-8-13-11(15)14-9-4-6-10(7-5-9)18(12,16)17/h4-7H,2-3,8H2,1H3,(H2,13,14,15)
• InChI Key： NKYBDLFDAQPECU-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1)NC(NCCCC)=O)(=O)=O

Computed Properties

• Exact Mass: 290.04900
• Monoisotopic Mass: 290.0491912Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.7Ų

Experimental Properties

• PSA: 83.65000
• LogP: 4.08040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 4-(butylcarbamoylamino)benzenesulfonyl Chloride

Professional Introduction to 4-(butylcarbamoylamino)benzenesulfonyl Chloride (CAS No. 99857-81-5)

4-(butylcarbamoylamino)benzenesulfonyl Chloride, identified by the Chemical Abstracts Service Number (CAS No.) 99857-81-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents targeting complex diseases. Its unique structural features, comprising a benzenesulfonyl chloride moiety linked to a butylcarbamoylamino group, make it a versatile building block for further chemical modifications and functionalization.

The benzenesulfonyl chloride functional group is well-known for its reactivity in forming sulfonamide derivatives, which are prevalent in many pharmacologically active compounds. The presence of the butylcarbamoylamino moiety introduces a secondary amine functionality, which can undergo further derivatization to yield a wide array of pharmacophores. This dual reactivity makes 4-(butylcarbamoylamino)benzenesulfonyl Chloride an invaluable tool in synthetic organic chemistry, enabling the construction of intricate molecular architectures with potential therapeutic applications.

In recent years, there has been growing interest in the development of small-molecule inhibitors that modulate protein-protein interactions (PPIs) as a strategy for treating diseases such as cancer, inflammation, and neurodegenerative disorders. The sulfonamide scaffold is particularly effective in disrupting PPIs due to its ability to mimic natural substrates and interfere with protein binding. 4-(butylcarbamoylamino)benzenesulfonyl Chloride, with its reactive sulfonyl chloride group, can be used to introduce sulfonamide linkages into designed molecules, facilitating the creation of high-affinity PPI inhibitors.

Moreover, the butylcarbamoylamino group provides a hydrophobic anchor that can enhance the membrane permeability and bioavailability of drug candidates. This feature is particularly important for oral formulations, where poor solubility and absorption often limit therapeutic efficacy. By incorporating this moiety into drug-like molecules, researchers can optimize pharmacokinetic properties while maintaining potent biological activity.

The compound's utility extends beyond its role as a synthetic intermediate. It has been employed in the development of novel antimicrobial agents, where sulfonamides exhibit broad-spectrum activity against Gram-positive and Gram-negative bacteria. The structural flexibility offered by the butylcarbamoylamino group allows for fine-tuning of antimicrobial properties, enabling the design of compounds with enhanced efficacy and reduced resistance profiles.

Recent advances in computational chemistry and molecular modeling have further highlighted the potential of 4-(butylcarbamoylamino)benzenesulfonyl Chloride in drug discovery. High-throughput virtual screening (HTVS) techniques have been used to identify novel sulfonamide-based inhibitors targeting disease-causing proteins. The compound's scaffold has been shown to interact effectively with key residues in protein active sites, suggesting its suitability for structure-based drug design.

In addition to its applications in medicinal chemistry, 4-(butylcarbamoylamino)benzenesulfonyl Chloride has found utility in materials science and polymer chemistry. Its ability to form stable sulfonamide bonds makes it an attractive candidate for synthesizing functionalized polymers with specialized properties. These polymers can be used in various applications, including drug delivery systems, coatings, and advanced materials for electronics.

The synthesis of 4-(butylcarbamoylamino)benzenesulfonyl Chloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include sulfonylation followed by carbamoylation and subsequent functional group transformations. Advances in catalytic methods have improved the efficiency of these processes, making large-scale production more feasible.

In conclusion, 4-(butylcarbamoylamino strong>)< strong >benzenesulfonyl Chloride strong > strong > (CAS No. 99857-81-5) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features enable diverse chemical modifications, making it a valuable intermediate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in synthetic chemistry and drug discovery is expected to grow further.